Cas no 1822452-42-5 (2-Quinolineacetic acid, α-amino-7-bromo-)

• Product Name: 2-Quinolineacetic acid, α-amino-7-bromo-
• CAS No: 1822452-42-5
• MF: C₁₁H₉BrN₂O₂
• MW: 281.105361700058
• CID: 5252765
• Update Time: 2025-05-22

2-Quinolineacetic acid, α-amino-7-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolineacetic acid, α-amino-7-bromo-

• Inchi： 1S/C11H9BrN2O2/c12-7-3-1-6-2-4-8(10(13)11(15)16)14-9(6)5-7/h1-5,10H,13H2,(H,15,16)
• InChI Key： LYNMTPXRPMIFDG-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(Br)C=2)C=CC=1C(N)C(O)=O

Experimental Properties

• Density: 1.705±0.06 g/cm3(Predicted)
• Boiling Point: 443.5±45.0 °C(Predicted)
• pka: -1.17±0.30(Predicted)

Additional information on 2-Quinolineacetic acid, α-amino-7-bromo-

Comprehensive Overview of 2-Quinolineacetic acid, α-amino-7-bromo- (CAS No. 1822452-42-5)

2-Quinolineacetic acid, α-amino-7-bromo- (CAS No. 1822452-42-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique quinoline backbone and bromo-substituted structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals are increasingly interested in its potential applications due to its structural versatility and functional groups, which make it a promising candidate for drug development and other high-value chemical syntheses.

The molecular structure of 2-Quinolineacetic acid, α-amino-7-bromo- features a quinoline ring system, which is known for its broad spectrum of biological activities. The presence of the α-amino and 7-bromo substituents enhances its reactivity and utility in synthetic chemistry. These functional groups allow for further derivatization, making this compound a key building block in the creation of more complex molecules. Its CAS number, 1822452-42-5, is often used in scientific literature and patent filings to identify this specific compound, ensuring clarity and precision in research communications.

One of the most compelling aspects of 2-Quinolineacetic acid, α-amino-7-bromo- is its role in the development of novel therapeutic agents. The quinoline scaffold is a common motif in many FDA-approved drugs, particularly those targeting infectious diseases and cancer. The bromo-substitution at the 7-position introduces unique electronic properties that can influence the binding affinity and selectivity of potential drug candidates. As such, this compound is frequently explored in hit-to-lead optimization studies, where researchers aim to improve the pharmacokinetic and pharmacodynamic profiles of new drug entities.

In addition to its pharmaceutical applications, 2-Quinolineacetic acid, α-amino-7-bromo- is also utilized in material science and agrochemical research. Its ability to act as a ligand or a precursor for metal-organic frameworks (MOFs) has opened new avenues in the design of advanced materials. Furthermore, its derivatives have shown promise in the development of new pesticides and herbicides, addressing the growing demand for sustainable agricultural solutions. These diverse applications highlight the compound's versatility and its importance in multiple scientific disciplines.

The synthesis of 2-Quinolineacetic acid, α-amino-7-bromo- typically involves multi-step organic reactions, including bromination and amino acid coupling. Researchers often optimize these processes to improve yield and purity, which are critical for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing the use of hazardous reagents and minimizing waste generation. These innovations align with the global push toward sustainable and eco-friendly chemical manufacturing practices.

Market demand for 2-Quinolineacetic acid, α-amino-7-bromo- has been steadily increasing, driven by its expanding applications in drug discovery and material science. Pharmaceutical companies and research institutions are the primary consumers, sourcing this compound for their R&D activities. The compound's CAS number, 1822452-42-5, is frequently searched in chemical databases and procurement platforms, reflecting its commercial relevance. Suppliers and manufacturers are responding to this demand by scaling up production and ensuring consistent quality to meet the needs of the scientific community.

For researchers working with 2-Quinolineacetic acid, α-amino-7-bromo-, proper handling and storage are essential to maintain its stability and reactivity. The compound should be stored in a cool, dry environment, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines on handling procedures, ensuring compliance with laboratory safety standards. These precautions are particularly important given the compound's role in high-stakes research and development projects.

Looking ahead, the future of 2-Quinolineacetic acid, α-amino-7-bromo- appears bright, with ongoing research uncovering new potential applications. Its integration into AI-driven drug discovery platforms, for example, could accelerate the identification of novel therapeutic candidates. Additionally, its use in cutting-edge materials, such as conductive polymers and sensors, may further expand its utility. As the scientific community continues to explore the possibilities, this compound is poised to remain a focal point of innovation in chemistry and beyond.

In summary, 2-Quinolineacetic acid, α-amino-7-bromo- (CAS No. 1822452-42-5) is a multifaceted compound with significant implications for pharmaceuticals, materials science, and agrochemicals. Its unique structural features and reactivity make it a valuable tool for researchers and industry professionals alike. By staying abreast of the latest developments and optimizing its synthesis and applications, the scientific community can fully harness the potential of this remarkable molecule.